![molecular formula C12H16N2O3S B4394123 4-methyl-3-(1-pyrrolidinylsulfonyl)benzamide](/img/structure/B4394123.png)
4-methyl-3-(1-pyrrolidinylsulfonyl)benzamide
Overview
Description
4-methyl-3-(1-pyrrolidinylsulfonyl)benzamide, also known as TAK-715, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as sulfonyl benzamides and has been shown to have anti-inflammatory and analgesic properties.
Mechanism of Action
4-methyl-3-(1-pyrrolidinylsulfonyl)benzamide works by inhibiting the activity of a protein called p38 MAP kinase, which is involved in the inflammatory response and the regulation of cell growth and differentiation. By inhibiting the activity of this protein, this compound reduces inflammation and pain and can also inhibit the growth of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects in various animal models of inflammatory diseases. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has been shown to be well-tolerated in animal studies and has a favorable pharmacokinetic profile.
Advantages and Limitations for Lab Experiments
One advantage of using 4-methyl-3-(1-pyrrolidinylsulfonyl)benzamide in lab experiments is that it has been extensively studied and its mechanism of action is well-understood. This makes it a useful tool for studying the role of p38 MAP kinase in various biological processes. One limitation of using this compound is that it is a relatively new compound and its long-term safety and efficacy in humans is not yet known.
Future Directions
There are several future directions for research on 4-methyl-3-(1-pyrrolidinylsulfonyl)benzamide. One area of research is the development of more potent and selective p38 MAP kinase inhibitors. Another area of research is the use of this compound in combination with other drugs for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in humans.
Scientific Research Applications
4-methyl-3-(1-pyrrolidinylsulfonyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory and analgesic properties and has been studied for its potential use in the treatment of rheumatoid arthritis, osteoarthritis, and other inflammatory diseases. This compound has also been shown to have anti-cancer properties and has been studied for its potential use in the treatment of various cancers.
Properties
IUPAC Name |
4-methyl-3-pyrrolidin-1-ylsulfonylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3S/c1-9-4-5-10(12(13)15)8-11(9)18(16,17)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3,(H2,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCOBNZIECDHNFC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N)S(=O)(=O)N2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.